1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine

• IUPAC Name: 1-methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine
• InChI: InChI=1S/C9H17NO2S/c1-13(11,12)10-7-3-5-8-4-2-6-9(8)10/h8-9H,2-7H2,1H3
• InChI Key: YSOAEADEZKHZQP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC2C1CCC2
• Molecular Formula: C9H17NO2S
• Molecular Weight: 203.30 g/mol

Description

1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine (MSOP) is a bicyclic compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action that makes it a promising candidate for use in various fields such as pharmacology, biochemistry, and neuroscience.

Mechanism of Action

The mechanism of action of 1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. Specifically, 1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine has been found to enhance the release of acetylcholine and dopamine, two neurotransmitters that play important roles in cognitive function and mood regulation.
Biochemical and Physiological Effects:
Studies have shown that 1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine has a variety of biochemical and physiological effects. It has been found to enhance cognitive function, improve memory retention, and reduce anxiety and depression-like behaviors in animal models. 1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine has several advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized and purified. It also has a unique mechanism of action that makes it a promising candidate for studying the effects of neurotransmitter modulation on behavior and cognition. However, 1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine has some limitations as well. It has a relatively short half-life and may be rapidly metabolized in vivo, which could limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for research on 1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine. One area of interest is the potential use of 1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the development of new analogs of 1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine that may have improved pharmacological properties. Finally, further research is needed to fully elucidate the mechanism of action of 1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine and its effects on neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine involves a multi-step process that requires specialized equipment and expertise. The first step involves the reaction of 1,5-cyclooctadiene with sulfur dioxide to form 1,5-cyclooctadiene-1-sulfonic acid. This is then converted to the corresponding sulfonyl chloride, which is then reacted with piperidine to form 1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine.

Scientific Research Applications

1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine has been found to have a wide range of potential applications in scientific research. It has been studied for its effects on neurotransmitter systems, including the cholinergic and dopaminergic systems. 1-Methylsulfonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine has also been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.